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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of CF647, a far-red fluorescent dye. It is

intended for novice users in fluorescence microscopy, offering detailed technical data,

comparative performance metrics, and robust experimental protocols to facilitate its successful

application.

Core Properties and Performance
CF647 is a cyanine-based dye designed for the far-red spectrum, making it an excellent choice

for imaging applications where minimizing background autofluorescence is critical.[1]

Endogenous cellular components, such as NADH and flavins, as well as common aldehyde-

based fixatives, can produce significant autofluorescence in the blue to green spectral regions.

[2][3] By utilizing a dye that excites and emits in the far-red, researchers can significantly

improve the signal-to-noise ratio of their images.

CF647 is spectrally similar to widely used dyes like Alexa Fluor® 647 and Cy®5, and it is

positioned as a direct replacement with comparable or superior performance in brightness and

photostability.[4][5][6] One notable advantage of CF647 is that it is minimally charged. This

property can be beneficial as highly charged dyes, like some variants of Alexa Fluor® 647, may

alter the isoelectric point of antibody conjugates, potentially leading to non-specific binding.[1]

Comparative Analysis of Far-Red Dyes
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The following table summarizes the key photophysical properties of CF647 in comparison to

Alexa Fluor 647 and Cy5. This data is crucial for selecting the appropriate laser lines, filter sets,

and for estimating the potential signal brightness.

Property CF647 Alexa Fluor 647 Cy5

Excitation Maximum

(nm)
650[1] 650[2] 649[4]

Emission Maximum

(nm)
665[1] 665[2] 666[4]

Extinction Coefficient

(M⁻¹cm⁻¹)
240,000[1] 239,000[2] 250,000[4][7]

Quantum Yield (Φ)

Not specified, but

noted for high

brightness[1]

~0.33[2][3] ~0.20[4][7]

Recommended Laser

Line (nm)
633, 635, 640[6] 633, 635, 640 633, 647[4]

Key Concepts & Visualized Workflows
Understanding the rationale for using far-red dyes and the standard workflows for antibody

conjugation and immunofluorescence is fundamental for new users. The following diagrams,

rendered using Graphviz, illustrate these core concepts and procedures.
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Why Use Far-Red Dyes?

Conventional Fluorophores (e.g., FITC, GFP) Far-Red Dyes (e.g., CF647)

Blue/Green Light Excitation
(e.g., 488 nm laser)

Cellular Autofluorescence
(NADH, Flavins)

Excites

Specific Target Signal

Excites

Low Signal-to-Noise Ratio

Signals Overlap Signals Overlap

Far-Red Light Excitation
(e.g., 640 nm laser)

Autofluorescence Not Excited Specific Target Signal

Excites

High Signal-to-Noise Ratio

Clean Signal Clean Signal

Click to download full resolution via product page

Caption: The advantage of using far-red dyes like CF647 to avoid cellular autofluorescence.
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Workflow: Antibody Labeling with CF647 NHS Ester
1. Prepare Antibody

- Buffer exchange into amine-free buffer (e.g., bicarbonate)
- Adjust pH to ~8.3

- Concentrate to >2 mg/mL

3. Labeling Reaction
- Add dye stock to antibody solution

- Incubate for 1 hour at RT, protected from light

2. Prepare Dye Stock
- Warm vial to room temperature

- Dissolve CF647 NHS Ester in anhydrous DMSO
- Mix to create 10 mM stock solution

4. Purify Conjugate
- Separate labeled antibody from free dye

- Use size-exclusion chromatography (e.g., Sephadex G-25)

5. Characterize (Optional)
- Measure absorbance at 280 nm and 650 nm

- Calculate Degree of Labeling (DOL)

6. Store Conjugate
- Store at 4°C, protected from light

- Add stabilizer (e.g., BSA) for long-term storage

Click to download full resolution via product page

Caption: Step-by-step workflow for conjugating a primary antibody with CF647 NHS ester.
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Workflow: Immunofluorescence Staining
1. Cell Preparation

- Culture cells on coverslips or chamber slides
- Ensure 50-80% confluency

2. Fixation
- Fix with 4% paraformaldehyde in PBS for 10-20 min at RT

3. Permeabilization
- For intracellular targets, treat with 0.1-0.2% Triton X-100

- Incubate for 5-15 min

4. Blocking
- Incubate with blocking buffer (e.g., 5% normal serum)

- 1 hour at RT to reduce non-specific binding

5. Primary Antibody Incubation
- Dilute primary antibody in blocking buffer

- Incubate overnight at 4°C or for 1-3 hours at RT

6. Secondary Antibody Incubation
- Dilute CF647-conjugated secondary antibody

- Incubate for 1 hour at RT in the dark

7. Mounting & Imaging
- Wash cells extensively with PBS

- Mount coverslip with appropriate mounting medium
- Image using a fluorescence microscope

Click to download full resolution via product page

Caption: A standard indirect immunofluorescence workflow using a CF647-conjugated

secondary antibody.

Experimental Protocols
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The following protocols provide detailed, step-by-step methodologies for common applications

of CF647 dye.

Protocol 1: Labeling an IgG Antibody with CF647
Succinimidyl Ester (SE)
This protocol describes the covalent labeling of an antibody's primary amines (lysine residues)

using an N-hydroxysuccinimide (NHS or SE) ester of CF647.[8]

Materials:

IgG Antibody (in amine-free buffer)

CF647 Succinimidyl Ester (SE)

Anhydrous Dimethylsulfoxide (DMSO)

Reaction Buffer: 0.1 M sodium bicarbonate, pH ~8.3[8]

Purification: Size-exclusion chromatography column (e.g., Sephadex G-25)

Elution Buffer: 1X Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

Antibody Preparation:

Ensure the antibody is in an amine-free buffer (Tris, glycine, or ammonium ions will

compete with the reaction). If necessary, perform a buffer exchange.

Adjust the antibody concentration to 2.5 - 5.0 mg/mL in the Reaction Buffer.[8] The labeling

efficiency is higher at greater protein concentrations.[6]

Dye Stock Preparation:

Allow the vial of CF647 SE to warm completely to room temperature before opening to

prevent moisture condensation.
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Add the appropriate volume of anhydrous DMSO to the vial to create a 10 mM stock

solution. Vortex briefly to fully dissolve the dye.

Labeling Reaction:

While gently stirring, add the dye stock solution to the antibody solution. A common

starting point is a 15:1 molar ratio of dye to antibody. This ratio may require optimization.

Incubate the reaction for 60 minutes at room temperature, protected from light.

Purification of the Conjugate:

Prepare a size-exclusion chromatography column according to the manufacturer's

instructions.

Apply the reaction mixture directly to the top of the column.

Elute the conjugate with 1X PBS. The first colored fraction to elute will be the labeled

antibody; the slower-migrating colored band is the unreacted free dye.

Collect the antibody-containing fractions.

Storage:

Store the purified antibody conjugate at 4°C, protected from light. For long-term storage,

add a stabilizer like Bovine Serum Albumin (BSA) to a final concentration of 0.1% and

store in single-use aliquots at -20°C.

Protocol 2: Indirect Immunofluorescence (IF) Staining of
Cultured Cells
This protocol outlines a standard procedure for fixing, permeabilizing, and staining adherent

cells grown on glass coverslips.

Materials:

Cells cultured on sterile glass coverslips
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Fixation Solution: 4% Paraformaldehyde (PFA) in 1X PBS

Permeabilization Buffer: 0.1% Triton X-100 in 1X PBS

Blocking Buffer: 5% Normal Goat Serum (or serum from the host species of the secondary

antibody) in 1X PBS

Primary Antibody (specific to the target antigen)

CF647-conjugated Secondary Antibody (specific to the host species of the primary antibody)

Wash Buffer: 1X PBS

Mounting Medium (e.g., ProLong™ Glass Antifade Mountant). Note: Some cyanine-based

dyes are incompatible with VECTASHIELD®.

Procedure:

Cell Preparation:

Gently wash the cells on coverslips once with 1X PBS.

Fixation:

Aspirate the PBS and add the Fixation Solution to completely cover the cells.

Incubate for 10 minutes at room temperature.

Wash the cells three times with 1X PBS for 5 minutes each.

Permeabilization (for intracellular targets):

Add Permeabilization Buffer to the cells.

Incubate for 10-15 minutes at room temperature.

Wash the cells three times with 1X PBS for 5 minutes each.

Blocking:
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Add Blocking Buffer to the cells.

Incubate for 1 hour at room temperature to minimize non-specific antibody binding.

Primary Antibody Incubation:

Dilute the primary antibody to its optimal working concentration in Blocking Buffer.

Aspirate the blocking solution and add the diluted primary antibody.

Incubate for 1-3 hours at room temperature or overnight at 4°C in a humidified chamber.

Secondary Antibody Incubation:

Wash the cells three times with Wash Buffer for 5 minutes each.

Dilute the CF647-conjugated secondary antibody to its working concentration (typically 1-

10 µg/mL) in Blocking Buffer.

Aspirate the wash buffer and add the diluted secondary antibody. From this point forward,

protect the coverslips from light.

Incubate for 1 hour at room temperature in the dark.

Final Washes and Mounting:

Wash the cells three times with Wash Buffer for 5 minutes each in the dark.

Perform a final quick rinse with deionized water to remove salt crystals.

Mount the coverslip onto a glass slide using a drop of mounting medium. Gently press to

remove air bubbles.

Allow the mounting medium to cure as per the manufacturer's instructions (often overnight

at room temperature in the dark) before imaging.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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